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Compound of Interest

Compound Name: Ketorolac

CAS No.: 66635-83-4

Cat. No.: B3428300

Get Quote

Improper disposal of Ketorolac can introduce pharmaceutically active compounds into

ecosystems, potentially harming aquatic life.[1] Furthermore, from a safety and regulatory

standpoint, Ketorolac waste must be handled in accordance with local, state, and federal

regulations.[2] The U.S. Environmental Protection Agency (EPA) has established rules for

managing hazardous waste pharmaceuticals to protect human health and the environment.[3]

[4]

The primary objective is to prevent the release of Ketorolac into the environment, particularly

through waterways.[3] Therefore, "sewering," or flushing pharmaceuticals down the drain, is

strictly prohibited for hazardous pharmaceutical waste.[3][5]

Safety First: Personal Protective Equipment (PPE)
Before handling any form of Ketorolac waste, it is imperative to wear the appropriate Personal

Protective Equipment (PPE) to minimize exposure.

Table 1: Recommended PPE for Handling Ketorolac Waste
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PPE Specification Purpose

Gloves Chemical-resistant (e.g., nitrile)
To prevent skin contact and

absorption.[6]

Eye Protection Safety glasses or goggles
To protect eyes from splashes

or dust.[6][7]

Lab Coat Standard laboratory coat
To protect personal clothing

from contamination.[6]

Respiratory Protection
Dust respirator (if handling

powder)

To prevent inhalation of fine

particles.[2][8]

Always work in a well-ventilated area, such as a chemical fume hood, when handling open

containers of Ketorolac or generating dust.[2][8]

Step-by-Step Disposal Protocols
The correct disposal method for Ketorolac depends on its form. The following workflow

provides a clear decision-making process for proper disposal.

Ketorolac Waste Identify Waste Form

Unused/Expired Solid Ketorolac

Solid

Contaminated Labware
(e.g., gloves, vials, paper)

Contaminated Items

Aqueous Solutions
with Ketorolac

Liquid

Place in a Labeled
Hazardous Waste Container

Dispose via Licensed
Hazardous Waste Contractor

(Incineration Preferred)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Ketorolac in a laboratory setting.[6]
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Disposal of Unused or Expired Solid Ketorolac
Pure, solid Ketorolac must be treated as hazardous chemical waste.[2][6]

Experimental Protocol:

Segregation: Do not mix solid Ketorolac waste with other waste streams.[6]

Containment: Place the material in a clearly labeled, sealed, and leak-proof container

designated for hazardous pharmaceutical waste.[2] The label should clearly state

"Hazardous Waste" and identify the contents.

Storage: Store the container in a designated, secure area away from incompatible materials.

[7]

Disposal: Arrange for collection by a licensed hazardous waste disposal contractor.[2]

Incineration is often the required method of destruction.[2]

Disposal of Contaminated Laboratory Materials
Any materials that have come into contact with Ketorolac, such as gloves, weighing papers,

and empty containers, must be disposed of as hazardous waste.[6]

Experimental Protocol:

Collection: Place all contaminated solid items into a designated hazardous waste container.

Labeling: Ensure the container is clearly labeled as hazardous waste containing Ketorolac-

contaminated materials.

Disposal: The container should be collected and disposed of by a licensed hazardous waste

management service.

Disposal of Aqueous Solutions Containing Ketorolac
Disposing of liquid Ketorolac waste down the drain is not permissible for hazardous

pharmaceutical waste.[3][5]

Experimental Protocol:
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Collection: Collect all aqueous solutions containing Ketorolac in a compatible, leak-proof

hazardous waste container.[9]

Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

components, including Ketorolac and the solvent (e.g., water).

pH Consideration: While some general laboratory liquid wastes may be neutralized before

disposal, for pharmaceutical waste, it is best to avoid any chemical treatment without explicit

guidance from your institution's Environmental Health and Safety (EHS) department.[10]

Disposal: Arrange for pickup and disposal through a licensed hazardous waste contractor.[9]

Ensuring Trustworthiness and Compliance
To maintain a self-validating system of waste management, it is crucial to keep meticulous

records of all hazardous waste generated and disposed of. This includes dates, quantities, and

the contents of each waste container. Regular training for all laboratory personnel on these

disposal procedures is essential to ensure ongoing compliance and safety.

By adhering to these scientifically grounded and regulation-compliant procedures, your

laboratory can effectively manage Ketorolac waste, safeguarding both your personnel and the

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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